Cas no 2229667-76-7 (3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline)

3-(3-Aminobut-1-en-1-yl)-N,N-dimethylaniline is a versatile intermediate in organic synthesis, featuring both an amine and a dimethylaniline moiety. Its conjugated butenyl linker enhances reactivity, making it valuable for applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound’s structural flexibility allows for selective functionalization, enabling the development of complex molecular architectures. Its stability under standard conditions ensures reliable handling and storage. The presence of electron-donating dimethylamino and amino groups facilitates participation in electrophilic substitution and coupling reactions, broadening its utility in fine chemical production. This compound is particularly useful in the synthesis of bioactive molecules and functional polymers.
3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline structure
2229667-76-7 structure
Product Name:3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline
CAS No:2229667-76-7
MF:C12H18N2
MW:190.284722805023
CID:6386398
PubChem ID:165682749
Update Time:2025-05-24

3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline
    • EN300-1821038
    • 2229667-76-7
    • Inchi: 1S/C12H18N2/c1-10(13)7-8-11-5-4-6-12(9-11)14(2)3/h4-10H,13H2,1-3H3/b8-7+
    • InChI Key: HKMXHWPCPXTHHY-BQYQJAHWSA-N
    • SMILES: N(C)(C)C1C=CC=C(/C=C/C(C)N)C=1

Computed Properties

  • Exact Mass: 190.146998583g/mol
  • Monoisotopic Mass: 190.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.3Ų

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Additional information on 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline

Comprehensive Overview of 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline (CAS No. 2229667-76-7)

3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline (CAS No. 2229667-76-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique aminobutene and dimethylaniline moieties, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a conjugated double bond and tertiary amine group, makes it a valuable building block for researchers exploring fluorescence probes, pharmaceutical intermediates, and polymer additives.

In recent years, the demand for 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline has surged due to its potential applications in drug discovery and bioconjugation. Scientists are particularly interested in its role as a precursor for small-molecule inhibitors and targeted therapeutics, aligning with the growing trend of personalized medicine. The compound's CAS No. 2229667-76-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its compatibility with click chemistry and cross-coupling reactions has made it a favorite among synthetic chemists.

The compound's structural flexibility and electronic properties also make it a candidate for organic electronics. With the rise of flexible displays and wearable technology, researchers are investigating its potential in conductive polymers and light-emitting diodes (LEDs). Its amine-functionalized side chain allows for easy modification, enabling the development of tailored materials for optoelectronic devices. This adaptability has positioned 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline as a key player in the quest for sustainable and high-performance materials.

From an industrial perspective, the compound's stability and solubility profile make it suitable for large-scale synthesis. Manufacturers are optimizing green chemistry protocols to produce it with minimal environmental impact, addressing the global push for sustainable chemical processes. Questions like "How to synthesize 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline?" or "What are the applications of CAS No. 2229667-76-7?" are commonly encountered in search engines, highlighting the need for accessible technical data. The compound's patent landscape is equally dynamic, with several filings covering its use in biomedical imaging and catalysis.

In summary, 3-(3-aminobut-1-en-1-yl)-N,N-dimethylaniline (CAS No. 2229667-76-7) is a multifaceted compound with broad applications across scientific disciplines. Its integration into next-generation technologies and alignment with industry trends ensure its continued relevance. As research progresses, this compound is poised to unlock new possibilities in healthcare, materials science, and beyond, making it a subject of enduring interest for innovators worldwide.

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